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Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745

An In-depth Technical Guide to Propylene Glycol Dioleate: Properties, Synthesis, and
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Propylene Glycol Dioleate, a
versatile oleochemical with significant applications in the pharmaceutical, cosmetic, and
industrial sectors. This document details its fundamental chemical and physical properties,
outlines established experimental protocols for its synthesis, and explores its role as a
pharmaceutical excipient, particularly in advanced drug delivery systems.

Core Chemical and Physical Properties

Propylene Glycol Dioleate is the diester of propylene glycol and oleic acid. Its chemical
identity and key physical properties are summarized below.

Chemical Identifiers
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Identifier Value
CAS Number 105-62-4

2-[(2)-octadec-9-enoylloxypropyl (Z)-octadec-9-
IUPAC Name [(2) ylloxypropyl (2)

enoate[1]
Molecular Formula C39H7204[1]

1-Methyl-1,2-ethanediyl dioleate, PGDO,
Synonyms

Propane-1,2-diyl dioleate

hvsicochemical

Property Value Source
Molecular Weight ~605.0 g/mol [2]
Oily, viscous yellow to amber
Appearance -
colored liquid
Solubility Water-insoluble

Applications in Pharmaceutical Formulations

Propylene glycol dioleate is a widely utilized excipient in the pharmaceutical industry,
primarily valued for its properties as an emulsifier, solvent, and penetration enhancer. Its
lipophilic nature makes it particularly suitable for the formulation of poorly water-soluble drugs.

One of the most significant applications of propylene glycol dioleate is in the development of
Self-Emulsifying Drug Delivery Systems (SEDDS). SEDDS are isotropic mixtures of oils,
surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle
agitation in agueous media, such as the gastrointestinal fluids. This spontaneous emulsification
leads to the formation of small lipid droplets, which provide a large surface area for drug
absorption, thereby enhancing the bioavailability of poorly soluble active pharmaceutical
ingredients (APIs).

The logical workflow for developing a SEDDS formulation is outlined below.
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Formulation Development Characterization Preclinical Evaluation

1. Mix Propylene Glycol & Oleic Acid

y

2. Add Immobilized Lipase

:

3. React at 40-60°C with Stirring
(Continuous Water Removal)

Track Progress Reaction Complete

4. Monitor Acid Value 5. Filter to Recover Enzyme

l

6. Purify Crude Product
(Washing & Drying)

Propylene Glycol Dioleate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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